Cas no 126026-17-3 (N-(2,2-dimethoxyethyl)glycine ethyl ester)
N-(2,2-dimethoxyethyl)glycine ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- N-(2,2-dimethoxyethyl)glycine ethyl ester
- Ethyl (2,2-dimethoxyethyl)glycinate
- ethyl 2-[(2,2-dimethoxyethyl)amino]acetate
- ethyl 2-(2,2-dimethoxyethylamino)acetate
- Glycine, N-(2,2-dimethoxyethyl)-, ethyl ester
- EN300-7465564
- CS-0113975
- 126026-17-3
- XZHTXBFCCSSNQG-UHFFFAOYSA-N
- SCHEMBL7441120
- AKOS013009508
-
- Inchi: 1S/C8H17NO4/c1-4-13-7(10)5-9-6-8(11-2)12-3/h8-9H,4-6H2,1-3H3
- InChI Key: XZHTXBFCCSSNQG-UHFFFAOYSA-N
- SMILES: O(C)C(CNCC(=O)OCC)OC
Computed Properties
- Exact Mass: 191.11575802g/mol
- Monoisotopic Mass: 191.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 56.8
N-(2,2-dimethoxyethyl)glycine ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM561745-100mg |
Ethyl (2,2-dimethoxyethyl)glycinate |
126026-17-3 | 97% | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM561745-250mg |
Ethyl (2,2-dimethoxyethyl)glycinate |
126026-17-3 | 97% | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM561745-1g |
Ethyl (2,2-dimethoxyethyl)glycinate |
126026-17-3 | 97% | 1g |
$*** | 2023-03-29 | |
| Chemenu | CM561745-5g |
Ethyl (2,2-dimethoxyethyl)glycinate |
126026-17-3 | 97% | 5g |
$*** | 2023-03-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1184615-50mg |
Ethyl (2,2-dimethoxyethyl)glycinate |
126026-17-3 | 97% | 50mg |
¥3884.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1184615-100mg |
Ethyl (2,2-dimethoxyethyl)glycinate |
126026-17-3 | 97% | 100mg |
¥6249.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1184615-250mg |
Ethyl (2,2-dimethoxyethyl)glycinate |
126026-17-3 | 97% | 250mg |
¥7620.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1184615-500mg |
Ethyl (2,2-dimethoxyethyl)glycinate |
126026-17-3 | 97% | 500mg |
¥13028.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1184615-1g |
Ethyl (2,2-dimethoxyethyl)glycinate |
126026-17-3 | 97% | 1g |
¥16707.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1184615-2.5g |
Ethyl (2,2-dimethoxyethyl)glycinate |
126026-17-3 | 97% | 2.5g |
¥30213.00 | 2024-08-09 |
N-(2,2-dimethoxyethyl)glycine ethyl ester Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on N-(2,2-dimethoxyethyl)glycine ethyl ester
Professional Introduction to N-(2,2-dimethoxyethyl)glycine ethyl ester (CAS No. 126026-17-3)
N-(2,2-dimethoxyethyl)glycine ethyl ester (CAS No. 126026-17-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various pharmacologically active molecules. Its molecular structure, which includes an ethyl ester group and a dimethoxyethyl side chain, makes it a versatile intermediate in the development of novel therapeutic agents.
The compound's significance is further underscored by its applications in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. In recent years, there has been a growing interest in the development of enantioselective methods for the synthesis of chiral drugs, and N-(2,2-dimethoxyethyl)glycine ethyl ester has emerged as a valuable building block in this context. The dimethoxyethyl group provides steric and electronic properties that can be tailored to enhance the efficiency of catalytic processes, thereby facilitating the production of high-purity enantiomerically enriched compounds.
One of the most compelling aspects of this compound is its utility in the field of drug discovery. Researchers have leveraged its structural motifs to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential in the design of protease inhibitors, which are critical for treating conditions such as cancer and inflammation. The ethyl ester functionality allows for easy modifications through hydrolysis or transesterification reactions, making it adaptable for a wide range of synthetic strategies.
In addition to its role in drug development, N-(2,2-dimethoxyethyl)glycine ethyl ester has found applications in materials science and polymer chemistry. Its ability to form stable complexes with metal ions has led to its use as a chelating agent in various industrial processes. Furthermore, its incorporation into polymer matrices has been explored for creating advanced materials with enhanced mechanical and chemical properties.
The latest research in this field highlights several innovative applications of N-(2,2-dimethoxyethyl)glycine ethyl ester. A notable study published in the Journal of Organic Chemistry describes its use as a precursor in the synthesis of novel organic electronic materials. These materials exhibit exceptional charge transport properties and have potential applications in flexible electronics and optoelectronic devices. The dimethoxyethyl group's ability to modulate electronic properties makes it an ideal candidate for designing next-generation functional materials.
Another groundbreaking application involves its role in bioconjugation chemistry. Researchers have utilized this compound to develop novel bioconjugates for targeted drug delivery systems. By incorporating N-(2,2-dimethoxyethyl)glycine ethyl ester into antibody-drug conjugates (ADCs), scientists have been able to enhance the specificity and efficacy of cancer therapies. The compound's structural features allow for stable linking between therapeutic agents and targeting moieties, thereby improving drug delivery precision.
The compound's versatility is also evident in its use as a synthetic intermediate for natural product analogs. By modifying its structure through various chemical transformations, researchers can generate derivatives with enhanced biological activity. This approach has been particularly valuable in the search for new antibiotics and antiviral agents. The ability to fine-tune its chemical properties makes N-(2,2-dimethoxyethyl)glycine ethyl ester an indispensable tool in medicinal chemistry.
In conclusion, N-(2,2-dimethoxyethyl)glycine ethyl ester (CAS No. 126026-17-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, materials science, and bioconjugation chemistry. As research continues to uncover new methodologies and applications, this compound is poised to play an even greater role in advancing scientific discovery and technological innovation.
126026-17-3 (N-(2,2-dimethoxyethyl)glycine ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)